3-vinyl-10,11-dihydro-5H-dibenzo[c,g]chromen-8(9H)-one

• Molecular Formula: C19H16O2
• Molecular Weight: 276.3 g/mol
• IUPAC Name: 3-ethenyl-5,9,10,11-tetrahydronaphtho[7,6-c]isochromen-8-one
• InChI: InChI=1S/C19H16O2/c1-2-12-6-7-15-14(8-12)11-21-19-10-16-13(9-17(15)19)4-3-5-18(16)20/h2,6-10H,1,3-5,11H2
• InChI Key: DUMCZOFJFQAKSR-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC2=C(C=C1)C3=C(C=C4C(=C3)CCCC4=O)OC2

Description

3-vinyl-10,11-dihydro-5H-dibenzo[c,g]chromen-8(9H)-one is a useful research compound. Its molecular formula is C19H16O2 and its molecular weight is 276.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 3-neck oven-dried 500 mL round-bottom flask was cooled under Ar, then charged with 3-Chloro-10,11-dihydro-5H-dibenzo[c,g]chromen-8(9H)-one (12.0 g, 42.1 mmol), potassium vinyltrifluoroborate (8.47 g, 6.32 mmol), Pd(OAc)2 (473 mg, 2.11 mmol), SPhos (1.74 g, 4.25 mmol), K2CO3 (17.5 g, 126 mmol) and anhydrous propanol (120 mL). The reaction mixture was sparged with Ar for 16 min, then heated to reflux for 5.5 h. Upon completion, the reaction mixture was cooled to RT and concentrated under reduced pressure. The crude residue was suspended in DCM, then washed with H2O and brine. The organic solution was dried over MgSO4, filtered and concentrated under reduced pressure. The resulting residue was further purified via silica plug, eluting with DCM to afford 3-vinyl-10,11-dihydro-5H-dibenzo[c,g]chromen-8(9H)-one (10.2 g, 87%).